Cas no 118-69-4 (1,3-Dichloro-2-methyl-benzene)

• Product name: 1,3-Dichloro-2-methyl-benzene
• CAS No: 118-69-4
• MF: C₇H₆Cl₂
• MW: 161.02854
• MDL: MFCD00000576
• CID: 35883
• PubChem ID: 8368

1,3-Dichloro-2-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichlorotoluene
• Benzene, 1,3-dichloro-2-methyl-
• 2,6-DCT
• 1,3-dichloro-2-methyl-benzen
• 1,3-dichloro-2-methylbenzene
• 1,3-Dichloro-2-methyl-benzene
• 2,5-DICHLOROBENZYL CYANIDE
• 2,6-dichloro-toluen
• 2,6-dichloro-toluene
• 2,6-DICHLOROTOLUENE FOR SYNTHESIS
• 2,6-Dichlor-toluol
• Benzene,1,3-dichloro-2-methyl
• DICHLOROTOLUENE MIXTURE
• Toluene,2,6-dichloro
• 2.6-Dichloroto
• 2,6-Dichlortoluol
• 2,6-two chlorotoluene
• Toluene, 2,6-dichloro-
• 2,6-DICHLOROTOLUENE, 99+%
• 2,6-Dichlorotoluene 100 microg/mL in Methanol
• NSC60722
• DTXSID3040697
• NSC-60722
• NCGC00163990-01
• CAS-118-69-4
• EN300-30895
• InChI=1/C7H6Cl2/c1-5-6(8)3-2-4-7(5)9/h2-4H,1H
• NSC 60722
• AM20050049
• Benzene,3-dichloro-2-methyl-
• MFCD00000576
• J-507460
• Benzene,dichloromethyl-
• 1,3-Dichloro-2-methylbenzene #
• D0422
• EINECS 204-269-7
• CHEMBL3182206
• DTXCID1020697
• SCHEMBL112040
• NCGC00255492-01
• 2,6-Dichlorotoluene, >=99%
• AKOS009158798
• STR01117
• RVM09757WW
• Q27288309
• 2,6-Dichlorotoluene, analytical standard
• EC 204-269-7
• FT-0610637
• UNII-RVM09757WW
• A804075
• AI3-26487
• 118-69-4
• Z317043666
• Tox21_302049
• HSDB 4020
• NS00001271
• Toluene,6-dichloro-
• 2,6-Dichloro-toluene; 1,3-Dichloro-2-methylbenzene; 2,6-Dichloro-1-methylbenzene; 2,6-Dichlorotoluene; NSC 60722; Isoconazole Impurity 10
• Benzene, 1,3dichloro2methyl
• Toluene, 2,6-dichloro-(8CI)
• Toluene, 2,6dichloro
• DB-030806

• MDL： MFCD00000576
• Inchi： 1S/C7H6Cl2/c1-5-6(8)3-2-4-7(5)9/h2-4H,1H3
• InChI Key： DMEDNTFWIHCBRK-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC=C1Cl)Cl
• BRN： 1907194

Computed Properties

• Exact Mass: 159.98500
• Monoisotopic Mass: 159.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid with pungent smell. [1]
• Density: 1.254 g/mL at 25 °C(lit.)
• Melting Point: 2 ºC
• Boiling Point: 198°C
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.550(lit.)
• Solubility: 26mg/l insoluble
• Water Partition Coefficient: 24 mg/L (20 ºC)
• PSA: 0.00000
• LogP: 3.30180
• Solubility: Insoluble in water, soluble in chloroform [9]
• FEMA: 2458

1,3-Dichloro-2-methyl-benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2810
• WGK Germany：2
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36/37/39-S45-S24/25-S37/39
• Hazardous Material Identification：
• Safety Term：9
• Hazard Level：9
• Risk Phrases：R22; R23; R36/37/38; R40; R41
• HazardClass：Comb liq
• Packing Group：III
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• TSCA：Yes

1,3-Dichloro-2-methyl-benzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Pesticide Chemicals Pesticides Pesticides
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on 1,3-Dichloro-2-methyl-benzene

Comprehensive Overview of 1,3-Dichloro-2-methyl-benzene (CAS No. 118-69-4): Properties, Applications, and Industry Insights

1,3-Dichloro-2-methyl-benzene (CAS No. 118-69-4), also known as 2-methyl-1,3-dichlorobenzene, is a halogenated aromatic compound widely utilized in industrial and research applications. This chlorinated derivative of toluene features two chlorine atoms at the 1 and 3 positions and a methyl group at the 2 position of the benzene ring. Its molecular formula is C₇H₆Cl₂, with a molar mass of 161.03 g/mol. The compound exhibits a clear to pale-yellow liquid appearance under standard conditions, with a characteristic aromatic odor.

The growing demand for halogenated aromatic compounds in agrochemicals, pharmaceuticals, and specialty chemicals has increased interest in 1,3-dichloro-2-methyl-benzene. Researchers frequently search for "synthesis methods for 1,3-dichloro-2-methyl-benzene" or "CAS 118-69-4 solubility data," reflecting its relevance in synthetic chemistry. The compound’s stability and reactivity make it a valuable intermediate in cross-coupling reactions, a topic trending in green chemistry discussions due to its potential for sustainable synthesis pathways.

From a physicochemical perspective, 1,3-Dichloro-2-methyl-benzene demonstrates a boiling point of approximately 210–215°C and a melting point near -15°C. Its low water solubility (often queried as "118-69-4 solubility in organic solvents") aligns with typical hydrophobic aromatics, making it soluble in ethanol, ether, and acetone. These properties are critical for formulators optimizing high-performance solvents or polymer additives, areas where eco-friendly alternatives are currently a hot topic.

Industrially, this compound serves as a precursor for advanced material synthesis, including liquid crystals and flame-retardant additives. Recent studies highlight its role in metal-organic frameworks (MOFs), addressing frequent searches like "CAS 118-69-4 MOF applications." Additionally, its derivatives are explored in pharmaceutical intermediates, particularly for antimicrobial agents—a focal point amid global health concerns.

Environmental and safety profiles of 1,3-Dichloro-2-methyl-benzene are frequently researched, with queries such as "biodegradability of chlorinated benzenes." While the compound requires careful handling, advancements in catalytic degradation methods align with circular economy principles. Regulatory compliance, especially regarding REACH and EPA guidelines, remains a priority for manufacturers, as noted in recent industry reports.

Innovations in process optimization have reduced energy consumption during its production, resonating with "sustainable halogenation techniques"—a key search trend. Analytical methods like GC-MS and HPLC (common user queries) ensure precise quality control, while computational chemistry models predict its behavior in novel reactions, enhancing R&D efficiency.

In conclusion, 1,3-Dichloro-2-methyl-benzene (CAS No. 118-69-4) bridges traditional chemistry and modern applications. Its versatility in specialty chemicals, combined with ongoing research into eco-friendly processes, ensures its continued industrial significance. As sustainability drives innovation, this compound exemplifies how classical chemistry adapts to contemporary challenges.